Cas no 88988-17-4 (Thiomorpholine, 2-heptadecyl-)

• Product Name: Thiomorpholine, 2-heptadecyl-
• CAS No: 88988-17-4
• MF: C₂₁H₄₃NS
• MW: 341.637825250626
• CID: 617026
• PubChem ID: 71321252
• Update Time: 2025-04-19

Thiomorpholine, 2-heptadecyl- Chemical and Physical Properties

Names and Identifiers

• Thiomorpholine, 2-heptadecyl-
• 2-heptadecylthiomorpholine
• DTXSID10751091
• 88988-17-4

• Inchi： 1S/C21H43NS/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-21-20-22-18-19-23-21/h21-22H,2-20H2,1H3
• InChI Key： WUMYMILYRWEMEX-UHFFFAOYSA-N
• SMILES： S1CCNCC1CCCCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 341.31162155g/mol
• Monoisotopic Mass: 341.31162155g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 16
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 9.1
• Topological Polar Surface Area: 37.3Ų